BENGHE Validation & Comparative

Check Availability & Pricing

F-14329: Unraveling a Fungal Metabolite with
Limited Biological Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: F-14329

Cat. No.: B3025919

For researchers, scientists, and drug development professionals, a comprehensive
understanding of a compound's biological effects across different models is crucial for
assessing its therapeutic potential. This guide addresses the current scientific knowledge
surrounding F-14329, a fungal metabolite also known as Tolypocladenol B. However, a
thorough review of published scientific literature reveals a significant gap in the cross-validation
of its effects in various experimental models.

F-14329, or Tolypocladenol B, has been identified as a tetramic acid fungal metabolite.[1] Its
primary characterized function is that of a metal chelator, with the ability to bind ions such as
iron, copper, magnesium, zinc, and aluminum.[1] This compound was first isolated from the
marine-derived fungus Chaunopycnis sp.

Despite its isolation and chemical characterization, there is a notable absence of publicly
available experimental data detailing the biological effects of F-14329 in different in vitro or in
vivo models. Consequently, a comparative analysis of its performance against other
alternatives, as well as detailed experimental protocols and signaling pathway diagrams,
cannot be constructed at this time.

The Landscape of Related Fungal Metabolites

While specific data on F-14329 is lacking, research into related compounds from the same
fungal genera offers some context. Studies on other secondary metabolites from Tolypocladium
geodes, a closely related fungus, have shown that some compounds, including other
tolypocladenols, exhibit very moderate anti-tumor potency. However, specific quantitative data
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for F-14329 (Tolypocladenol B) was not provided in these studies. Similarly, a study on
metabolites from Chaunopycnis sp. investigated the antibacterial activity of other isolated
compounds but did not report any such activity for F-14329.

The broader class of tetramic acid-containing natural products is known for a wide range of
biological activities, including antibacterial, antiviral, and anti-tumor effects. This suggests that
F-14329, as a member of this class, may possess biological activities that have yet to be
explored and documented in the scientific literature.

Future Directions

The current body of research on F-14329 (Tolypocladenol B) is in its infancy, primarily focusing
on its discovery and chemical properties. For the scientific community to assess its potential,
further investigation into its biological effects is necessary. Future studies would need to
explore its activity in various cell lines and animal models to elucidate any potential therapeutic
effects and mechanisms of action. Until such data becomes available, a comprehensive
comparison guide cannot be developed.

Conclusion

In summary, F-14329 (Tolypocladenol B) is a known metal-chelating fungal metabolite.
However, there is a critical lack of published experimental data on its biological effects in
different models. This absence of information precludes the creation of a detailed comparison
guide with quantitative data, experimental protocols, and pathway visualizations as requested.
The scientific community awaits further research to uncover the potential biological activities of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [F-14329: Unraveling a Fungal Metabolite with Limited
Biological Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025919#cross-validation-of-f-14329-effects-in-
different-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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